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Compound of Interest

Compound Name: 3-Methylbutyl 2-methylbutanoate

Cat. No.: B1584169

An In-depth Technical Guide to 3-Methylbutyl 2-
methylbutanoate

This technical guide provides a comprehensive overview of 3-Methylbutyl 2-
methylbutanoate, a fatty acid ester recognized for its distinct fruity aroma. This document is
intended for researchers, scientists, and professionals in drug development and related fields,
offering detailed information on its chemical identity, physicochemical properties, and relevant
experimental protocols.

Chemical Identity

3-Methylbutyl 2-methylbutanoate is an organic compound classified as a fatty acid ester.[1] It
is found in various natural sources, including apples, bananas, strawberries, and alcoholic
beverages.

o CAS Registry Number: 27625-35-0[2][3][4]
o |[UPAC Name: 3-methylbutyl 2-methylbutanoate[3][4]

e Synonyms: A variety of synonyms are used to identify this compound, reflecting its chemical
structure and common usage. The most prevalent synonyms include:

o Isoamyl 2-methylbutanoate[2][3]
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o

Isopentyl 2-methylbutanoate[2][3][4]

o

3-Methylbutyl 2-methylbutyrate[2][3]

[¢]

Isoamyl 2-methylbutyrate[3]

Butanoic acid, 2-methyl-, 3-methylbutyl ester[3][4]

[e]

3-Methylbutyl 2-methylbutanoate
(IUPAC Name)

CAS Registry Number

27625-35-0 SYMAPTE

Isoamyl 2-methylbutanoate Isopentyl 2-methylbutanoate 3-Methylbutyl 2-methylbutyrate

Figure 1. Nomenclature and Identification
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Figure 1. Nomenclature and Identification

Physicochemical Properties

The physical and chemical characteristics of 3-Methylbutyl 2-methylbutanoate are
summarized in the table below, providing essential data for handling, formulation, and

experimental design.
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Property Value Reference(s)
Molecular Formula C10H2002 [3114]
Molecular Weight 172.26 g/mol [3]
Appearance Colorlfess. to almost colorless 2]

clear liquid
Odor Fruity, apple, berry, sweet
Boiling Point 41 °C at 1.5 mmHg [5]
Density 0.857 g/mL at 25 °C [5]

Refractive Index

n20/D 1.413

[5]

Flash Point

62 °C (143.6 °F) - closed cup

[5]

Water Solubility

44.59 mg/L at 25 °C

(estimated)

LogP

3.530 (estimated)

Experimental Protocols

Detailed methodologies for the synthesis and analysis of 3-Methylbutyl 2-methylbutanoate

are crucial for its application in research and development.

3.1. Synthesis via Fischer Esterification

A common method for synthesizing esters like 3-Methylbutyl 2-methylbutanoate is the

Fischer esterification. This acid-catalyzed reaction involves reacting a carboxylic acid with an

alcohol.

¢ Reactants: 2-Methylbutanoic acid and 3-Methyl-1-butanol (isoamyl alcohol).

o Catalyst: A strong acid, typically concentrated sulfuric acid (H2S0Oa).

e Procedure:
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o In a round-bottom flask, combine an excess of 3-Methyl-1-butanol with 2-Methylbutanoic
acid.

o Slowly and carefully add a catalytic amount of concentrated sulfuric acid to the mixture
while swirling.

o Add boiling chips and fit the flask with a reflux condenser.
o Heat the mixture to reflux for a specified period to drive the reaction towards completion.
o After reflux, allow the mixture to cool to room temperature.

o The product is then purified through a series of extractions to remove the unreacted
alcohol, carboxylic acid, and the acid catalyst. This typically involves washing with water, a
sodium bicarbonate solution (to neutralize the acid), and brine.

o The organic layer containing the ester is dried over an anhydrous salt (e.g., magnesium
sulfate).

o The final product is isolated and purified by distillation.
3.2. Characterization by Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful analytical technique for identifying and quantifying volatile compounds
like 3-Methylbutyl 2-methylbutanoate.

 Instrumentation: A gas chromatograph coupled to a mass spectrometer.

o Sample Preparation: The sample is typically diluted in a suitable solvent (e.qg.,
dichloromethane or hexane) before injection.

e GC Conditions:

o Column: A non-polar or medium-polarity capillary column, such as a DB-5 or equivalent
(e.g., J&W DB-5, 30 m x 0.25 mm ID x 0.25 pum film thickness).[6]

o Oven Program: An initial oven temperature is held for a few minutes, then ramped up to a
final temperature (e.g., 60 °C to 246 °C at 3 °C/min).[6]
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o Injector: Split/splitless injector, typically operated at a higher temperature than the initial
oven temperature.

o Carrier Gas: Helium or hydrogen at a constant flow rate.

e MS Conditions:
o lonization Mode: Electron lonization (El) at a standard energy (e.g., 70 eV).
o Mass Range: A scan range appropriate for the expected fragments (e.g., m/z 40-300).

o Data Analysis: The resulting mass spectrum is compared with reference spectra from
databases (e.g., NIST, Wiley) for confirmation of the compound's identity. The retention time
from the gas chromatogram provides an additional layer of identification.
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Figure 2. Synthesis and Purification Workflow
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Figure 2. Synthesis and Purification Workflow

Safety and Handling

Based on available data, 3-Methylbutyl 2-methylbutanoate is classified as a combustible

liquid. It is also considered hazardous to the aquatic environment with long-lasting effects.
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Standard laboratory safety precautions should be observed, including the use of personal
protective equipment such as safety glasses and gloves. It is important to handle this chemical
in a well-ventilated area and to prevent its release into the environment. There is no conclusive
evidence linking this compound to carcinogenic effects.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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